Methyl 2-(difluoromethoxy)benzoate
Cat. No. B3013395
M. Wt: 202.157
InChI Key: ZSXBJSURCXMIKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163729B2
Procedure details
The product was prepared according to the general procedure for aminopyrazole synthesis from 1.5 g (7.4 mmol, 1.0 eq) of 2-Difluoromethoxy-benzoic acid methyl ester (route A1bis). The crude product was used directly for the next step.
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:6]=CNN=1.CO[C:9](=[O:20])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[O:16][CH:17]([F:19])[F:18]>>[F:19][CH:17]([F:18])[O:16][C:11]1[CH:12]=[CH:13][CH:14]=[CH:15][C:10]=1[C:9](=[O:20])[CH2:6][C:2]#[N:1]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NNC=C1
|
|
Name
|
|
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Quantity
|
1.5 g
|
|
Type
|
reactant
|
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Smiles
|
COC(C1=C(C=CC=C1)OC(F)F)=O
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Step Two
[Compound]
|
Name
|
crude product
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC(OC1=C(C=CC=C1)C(CC#N)=O)F
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
